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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine
CAS No.: 123770-64-9
Cat. No.: B568180
Get Quote
. J

Executive Summary

2-Amino-5-nitropyrimidine is a critical heterocyclic intermediate used extensively in the
synthesis of kinase inhibitors, sulfa drugs, and high-energy materials. Its electronic structure—
characterized by a "push-pull" system between the electron-donating amine at position 2 and
the electron-withdrawing nitro group at position 5—imparts unique spectral properties and
chemical stability. This guide provides validated physical data, spectral fingerprints, and
synthesis protocols to support research and quality control workflows.

Chemical Identity & Physical Properties

The following data represents the standard for high-purity (>98%) samples.
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Property Data Notes

IUPAC Name 5-Nitropyrimidin-2-amine

CAS Number 14349-12-3

Molecular Formula C4aHaN4O2

Molecular Weight 140.10 g/mol

Appearance Yellow tto pale-orange Colc.)r inte?nsity correl.ates with
crystalline powder particle size and purity.

Melting Point 206 — 208 °C Decomposes upon melting.

Solubility (25°C)

DMSO (>50 mg/mL), DMF
(Soluble)

Sparingly soluble in water,

ethanol, and dichloromethane.

pKa (Calculated)

~2.3 (conjugate acid)

The nitro group significantly
reduces the basicity of the

pyrimidine ring.

LogP

0.35

Low lipophilicity due to polarity

of substituents.

Spectral Data (The Fingerprint)

Accurate spectral characterization is essential for verifying structure and purity.

Nuclear Magnetic Resonance (NMR)

The symmetry of the pyrimidine ring simplifies the NMR spectrum. The H-4 and H-6 protons

are chemically equivalent.

1H NMR (400 MHz, DMSO-de):

¢ 0 9.15 ppm (s, 2H): Pyrimidine ring protons (H-4, H-6). Highly deshielded due to the
electron-withdrawing effect of the 5-nitro group and the ring nitrogens.

e 0 8.05 ppm (br s, 2H): Amine protons (-NHz). Broadening occurs due to quadrupole

relaxation of the nitrogen and hydrogen bonding.
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13C NMR (100 MHz, DMSO-de):
e 0 164.2 ppm: C-2 (Attached to Amine).
e 0 155.8 ppm: C-4 and C-6 (Equivalent carbons).

e 0 134.5 ppm: C-5 (Attached to Nitro).

Infrared Spectroscopy (FT-IR)

Key diagnostic bands confirm the presence of the nitro and amine functionalities.

3450, 3320 cm~1: N-H stretching (Primary amine, asymmetric/symmetric).

1590 cm~1: C=N ring stretching.

1530 — 1550 cm~1: Asymmetric NO:z stretch (Strong).

1340 — 1360 cm~1: Symmetric NO:z stretch (Strong).

Mass Spectrometry (MS)

« lonization Mode: ESI+ (Electrospray lonization).

e m/z: 141.1 [M+H]*.

Structural Analysis: The "Push-Pull" Mechanism

The stability of 2-Amino-5-nitropyrimidine contrasts sharply with the user-requested isomer (2-
Nitro-5-aminopyrimidine).

e 2-Amino-5-nitropyrimidine (Stable): The amine at C2 feeds electron density into the electron-
deficient pyrimidine ring (Resonance Effect +R). The nitro group at C5 accepts this density.
This conjugation stabilizes the molecule.

o 2-Nitro-5-aminopyrimidine (Unstable): Placing a nitro group at C2 (between two nitrogens)
creates an extreme electron deficiency at that carbon. This makes the C2 position highly
susceptible to Nucleophilic Aromatic Substitution (
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). Even weak nucleophiles (like water) can displace the nitro group, often leading to
hydrolysis products (e.g., 5-amino-2-pyrimidinone).

Visualization: Electronic Stability & Reactivity

The following diagram illustrates the stability logic and the synthesis pathway for the stable
isomer.

Electrophilic Subs.

2-Amino-5-nitropyrimidine 2-Nitro-5-aminopyrimidine

Sigma Complex g romatization Hydrolysis / SNAT
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(Loss of NO2)

HNO3 / H2504
(Nitration)

Click to download full resolution via product page

Caption: Synthesis pathway of the stable 2-Amino-5-nitropyrimidine vs. the instability of the 2-
nitro isomer.

Experimental Protocols
Synthesis of 2-Amino-5-nitropyrimidine

This protocol utilizes a standard electrophilic aromatic substitution.
Reagents:

e 2-Aminopyrimidine (1.0 eq)

e Sulfuric Acid (H2S0a4), conc.

« Nitric Acid (HNOs), fuming.

Procedure:

o Dissolution: Slowly add 2-aminopyrimidine (10 g) to concentrated H2SOa4 (30 mL) at 0°C.
Caution: Exothermic.
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« Nitration: Dropwise add fuming HNOs (6 mL) while maintaining the temperature below 15°C.
The amine group directs the nitro group to the para position (C5) relative to itself (though C5
is meta to the ring nitrogens, the activation by the amine dominates).

o Reaction: Stir at room temperature for 2 hours. Monitor via TLC (EtOAc:Hexane 1:1).

e Quenching: Pour the reaction mixture onto crushed ice (200 g). The product will precipitate
as a yellow solid.

» Neutralization: Adjust pH to ~6-7 using 20% NaOH solution or solid Na2COs.

« Filtration: Filter the yellow precipitate, wash with cold water (3x 50 mL), and dry in a vacuum
oven at 50°C.

Purification (Recrystallization)

For spectral analysis, recrystallization is required to remove trace isomers or starting material.

Dissolve the crude solid in boiling Ethanol/Water (9:1) or Glacial Acetic Acid.

Filter hot to remove insoluble impurities.

Allow to cool slowly to room temperature, then to 4°C.

Collect crystals via filtration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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